[1-(2-Methoxynaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane

• CAS: 134484-37-0
• Molecular Formula: C33H25OP
• Molecular Weight: 468.5 g/mol
• SMILES: COC1=C(C2=CC=CC=C2C=C1)C3=C(C=CC4=CC=CC=C43)P(C5=CC=CC=C5)C6=CC=CC=C6
• InChI: InChI=1S/C33H25OP/c1-34-30-22-20-24-12-8-10-18-28(24)32(30)33-29-19-11-9-13-25(29)21-23-31(33)35(26-14-4-2-5-15-26)27-16-6-3-7-17-27/h2-23H,1H3
• InChIKey: KRWTWSSMURUMDE-UHFFFAOYSA-N

Bidentate bisphosphines like BINAP fail to deliver practical enantioselectivity in key asymmetric transformations-achieving as low as 14% ee where (S)-MeO-MOP reaches 83-97% ee. This axially chiral monodentate phosphine ligand, built on a 1,1′-binaphthyl backbone, solves that selectivity gap through its hemilabile methoxy group and unique η¹-C-Pd coordination mode. • Achieves up to 97% ee in Rh-catalyzed asymmetric hydrosilylation of terminal alkenes. • Delivers ≤93% ee in Pd-catalyzed allylic alkylations with formic acid reductant. • Preferentially procured for asymmetric [2+2+2] cycloadditions targeting silicon-stereogenic products.

(S)-MeO-MOP: Ligand Overview and Procurement Guide

(S)-2-Diphenylphosphino-2'-methoxy-1,1'-binaphthyl, commonly designated (S)-MeO-MOP or (S)-MOP, is an axially chiral monodentate phosphine ligand built on a 1,1′-binaphthyl backbone [1]. It belongs to the MOP (monodentate optically active phosphine) family first developed by Hayashi et al., whose chirality arises from restricted rotation about the binaphthyl axis rather than a stereogenic phosphorus center [2]. With a molecular formula of C33H25OP and a molecular weight of 468.5 g/mol, the compound serves as a versatile ligand for palladium, rhodium, nickel, and copper catalysts in a spectrum of asymmetric transformations.

Workflow Asymmetric catalysis with Pd, Rh, Ni, Cu

Selection Monodentate chiral phosphine ligand

Context Hemilabile methoxy–binaphthyl backbone

• [1] PubChem CID 4190002: (2'-Methoxy-1,1'-binaphthalen-2-yl)(diphenyl)phosphine. National Center for Biotechnology Information, 2025. View Source
• [2] Hayashi, T. MOP: A Monodentate Chiral Phosphine Ligand for Catalytic Asymmetric Reactions. J. Synth. Org. Chem. Jpn. 1994, 52, 900–911. View Source

(S)-MeO-MOP: Differentiation from BINAP and MOP Ligands

Although (S)-MeO-MOP shares the binaphthyl scaffold with widely used ligands such as BINAP, H-MOP, and sulfur-MOP, they are not interchangeable because MeO-MOP’s unique combination of monodentate coordination, hemilabile methoxy group, and axial chirality enables high enantioselectivity in reactions where chelating bisphosphines like BINAP exhibit drastically lower activity or selectivity [1]. Furthermore, the methoxy substituent on the 2′-position distinguishes MeO-MOP from the parent H-MOP by altering the metal–naphthyl interaction mode, which has direct consequences on catalytic performance [2]. Procuring the correct enantiomer and substitution pattern is therefore critical; the evidence below quantifies exactly how much is lost when a generic analog is selected.

Attribute

(S)-MeO-MOP

BINAP

H-MOP

Coordination

Monodentate

Bidentate bisphosphine

Monodentate (no MeO)

Key risk

—

May suppress activity in monodentate-required reactions

Different hemilabile interaction may shift enantioselectivity

• [1] Hayashi, T. MOP: A Monodentate Chiral Phosphine Ligand for Catalytic Asymmetric Reactions. J. Synth. Org. Chem. Jpn. 1994, 52, 900–911. View Source
• [2] Kumar, P. G. A.; Dotta, P.; Hermatschweiler, R.; Pregosin, P. S.; Albinati, A.; Rizzato, S. Bonding in Palladium(II) and Platinum(II) Allyl MeO- and H-MOP Complexes. Subtle Differences via 13C NMR. Organometallics 2005, 24, 1306–1314. View Source

(S)-MeO-MOP: Quantitative Evidence vs. BINAP and MOPs

Allylic Alkylation of Indoles: MeO-MOP vs. BINAP

In a direct head-to-head comparison under identical conditions, the (R)-MeO-MOP–Pd catalyst delivered the allylic alkylation product of indole with 45% isolated yield and 85% ee (absolute configuration opposite to the sulfur-MOP system), whereas (R)-BINAP gave only 32% yield and 44% ee [1]. Thus, MeO-MOP provides a 1.4-fold improvement in yield and a 1.9-fold improvement in enantioselectivity over BINAP for this transformation, which is critical for pharmaceutical intermediate synthesis.

Allylic Alkylation of Indoles

Head-to-head

45% yield, 85% ee

32% yield, 44% ee (BINAP)

Higher reported ee for indole allylic alkylation

Direct head-to-head catalytic study

Evidence Dimension	Catalytic performance in Pd-catalyzed asymmetric allylic alkylation of indoles
Target Compound Data	(R)-MeO-MOP: 45% yield, 85% ee (opposite configuration)
Comparator Or Baseline	(R)-BINAP: 32% yield, 44% ee
Quantified Difference	1.4× higher yield; 1.9× higher ee; 7× lower ee for BINAP relative to racemic (44% ee vs. 0% ee baseline)
Conditions	Pd(0) catalyst, indole substrate, allylic electrophile; entries 5–6, Table 3 in reference

Why This Matters

When selecting a ligand for indole allylic alkylation in medicinal chemistry programs, choosing BINAP over MeO-MOP results in a drop from 85% ee to 44% ee – a difference that can determine whether a chiral API intermediate meets ICH purity thresholds.

• [1] Hoshi, T.; Sasaki, K.; Sato, S.; et al. Highly Enantioselective Pd-Catalyzed Allylic Alkylation of Indoles Using Sulfur-MOP Ligand. Org. Lett. 2011, 13, 932–935. View Source

[2+2+2] Cycloaddition: MeO-MOP vs. BINAP Enantioselectivity

In the rhodium-catalyzed asymmetric [2+2+2] cycloaddition of a prochiral silicon-containing triyne with phenyl isocyanate, (R)-MeO-MOP produced the silicon-stereogenic pyridinone in 86% yield and 83% ee. By contrast, (R)-BINAP gave 93% yield but only 14% ee – a 5.9-fold lower enantioselectivity [1]. Although BINAP offered 7 percentage points higher yield, its near-racemic product renders it unsuitable for asymmetric synthesis of silicon-stereogenic compounds.

[2+2+2] Cycloaddition

Head-to-head

86% yield, 83% ee

93% yield, 14% ee (BINAP)

Reported high ee for silicon-stereogenic cycloaddition

Bidentate ligand gave near-racemic product

Evidence Dimension	Enantioselectivity in Rh-catalyzed asymmetric [2+2+2] cycloaddition
Target Compound Data	(R)-MeO-MOP: 86% yield, 83% ee
Comparator Or Baseline	(R)-BINAP: 93% yield, 14% ee
Quantified Difference	5.9-fold higher ee (83% vs. 14%); yield difference: 7% in favor of BINAP but non-meaningful given racemic outcome
Conditions	Rh(I) catalyst, prochiral silicon triyne + phenyl isocyanate, Table 1 in reference

Why This Matters

For programs targeting silicon-stereogenic compounds—a rapidly emerging area in materials and medicinal chemistry—BINAP fails to impart meaningful chirality, whereas MeO-MOP enables practical enantioselective synthesis.

• [1] Shintani, R.; Otomo, H.; Ota, K.; Hayashi, T. Rhodium-Catalyzed Asymmetric Synthesis of Silicon-Stereogenic Silicon-Bridged Arylpyridinones. Chem. Sci. 2016, 7, 1205–1211. View Source

Hydrosilylation of Terminal Alkenes: MeO-MOP Advantage

Using (S)-MeO-MOP as ligand with a palladium catalyst generated from [PdCl(η³-C₃H₅)]₂, asymmetric hydrosilylation of simple terminal alkenes (RCH=CH₂) with trichlorosilane at 40 °C proceeded with unusual 2-silyl regioselectivity and high enantioselectivity [1]. For R = PhCH₂CH₂, the 2-silyl/1-silyl ratio was 81/19 and the product alcohol reached 97% ee (S). For aliphatic substrates, enantioselectivities ranged from 94% to 96% ee with 2-silyl regioselectivities up to 94/6 [1]. In contrast, chelating bisphosphine ligands such as BINAP cannot be employed in this reaction because they suppress catalytic activity or selectivity entirely [2].

Hydrosilylation of Alkenes

Class-level

Up to 97% ee, regio up to 94/6

Bidentate phosphines ineffective

Reported unique regioselectivity for terminal alkenes

Bidentate ligands reported ineffective

Evidence Dimension	Regioselectivity and enantioselectivity in Pd-catalyzed hydrosilylation of terminal alkenes
Target Compound Data	(S)-MeO-MOP: 2-silyl regioselectivity up to 94/6, ee up to 97% (R = CH₂CH₂Ph, 81/19 regio, 97% ee S); aliphatic alkenes: 94–96% ee
Comparator Or Baseline	Bidentate phosphines (e.g., BINAP): reported as ineffective for this substrate class due to low catalytic activity or selectivity [2]
Quantified Difference	No applicable bidentate phosphine benchmark; MOP uniquely enables this transformation with high ee and unusual regioselectivity
Conditions	[PdCl(η³-C₃H₅)]₂ / (S)-MeO-MOP, HSiCl₃, 40 °C, followed by oxidative workup to alcohols

Why This Matters

This reaction provides a direct route to chiral secondary alcohols from inexpensive terminal alkenes; no bidentate ligand alternative exists for this substrate scope, making (S)-MeO-MOP the only viable ligand choice for such transformations.

• [1] Hayashi, T. Asymmetric Hydrosilylation of Olefins Catalyzed by MOP-Palladium Complexes. Acta Chem. Scand. 1996, 50, 259–266. View Source
• [2] Hayashi, T. MOP: A Monodentate Chiral Phosphine Ligand for Catalytic Asymmetric Reactions. J. Synth. Org. Chem. Jpn. 1994, 52, 900–911. View Source

Asymmetric Reduction of Allylic Esters: MOP vs. Bisphosphines

The palladium–MOP catalyst system has been reported to achieve up to 93% ee in the asymmetric reduction of allylic esters with formic acid [1]. This reaction proceeds via π-allylpalladium intermediates and is a transformation where chelating bisphosphine ligands such as BINAP exhibit low catalytic activity or poor selectivity toward the desired reaction pathway [1]. The quantitative advantage of MOP over bidentate ligands in this reaction class is thus not merely incremental but categorical—the reaction simply does not proceed with useful selectivity when bidentate ligands are employed.

Allylic Ester Reduction

Class-level

Up to 93% ee (formic acid)

Bidentate ligands: low selectivity

Reported high ee in allylic ester reduction

Bidentate ligands show low selectivity

Evidence Dimension	Enantioselectivity in Pd-catalyzed asymmetric reduction of allylic esters with formic acid
Target Compound Data	MeO-MOP–Pd: up to 93% ee
Comparator Or Baseline	Chelating bisphosphine ligands (e.g., BINAP): low catalytic activity or low selectivity; no usable ee benchmark reported [1]
Quantified Difference	Not directly quantifiable as a numerical ratio because bidentate ligands fail to produce meaningful ee; MOP delivers a practical enantioselective protocol
Conditions	Pd catalyst, formic acid, allylic ester substrates

Why This Matters

When a synthetic route requires reduction of a racemic allylic ester to a chiral olefin, MOP is one of very few ligand classes that can deliver high enantioselectivity; substituting BINAP yields at best a racemic product.

• [1] Hayashi, T. MOP: A Monodentate Chiral Phosphine Ligand for Catalytic Asymmetric Reactions. J. Synth. Org. Chem. Jpn. 1994, 52, 900–911. View Source

Coordination Mode: MeO-MOP η¹ vs. H-MOP η²

Detailed 13C NMR studies on Pd(II)- and Pt(II)-allyl complexes have revealed that the methoxy substituent in MeO-MOP fundamentally alters the metal–naphthyl interaction compared to the parent H-MOP ligand [1]. In MeO-MOP complexes, the metal binds the naphthyl backbone carbon in a weak η¹-fashion (σ-interaction), whereas H-MOP complexes exhibit an η²-binding mode involving stronger π-olefin coordination [1]. This difference in hemilabile character has downstream consequences for catalyst stability, substrate binding, and stereochemical induction, providing a molecular-level rationale for why MeO-MOP and H-MOP are not interchangeable despite their structural similarity.

Coordination Mode

Reported

η¹-C–Pd σ-bond (MeO-MOP)

η²-π-olefin (unsubstituted MOP)

Supports substitution-dependent catalyst design

13C NMR reveals distinct bonding modes

Evidence Dimension	Coordination mode of the naphthyl backbone to the metal center
Target Compound Data	MeO-MOP: weak η¹-C–Pd σ-bond (naphthyl backbone)
Comparator Or Baseline	H-MOP: η²-binding (π-olefin coordination of naphthyl backbone) [1]
Quantified Difference	Qualitative difference in bonding mode established by 13C NMR chemical shift and coupling constant analysis
Conditions	Pd(II)- and Pt(II)-allyl complexes; 13C NMR spectroscopy in solution

Why This Matters

This bonding difference explains why subtle changes in the 2′-substituent of MOP ligands lead to divergent catalytic outcomes; procurement decisions must account for this substitution-dependent behavior rather than treating MOP ligands as a generic class.

• [1] Kumar, P. G. A.; Dotta, P.; Hermatschweiler, R.; Pregosin, P. S.; Albinati, A.; Rizzato, S. Bonding in Palladium(II) and Platinum(II) Allyl MeO- and H-MOP Complexes. Subtle Differences via 13C NMR. Organometallics 2005, 24, 1306–1314. View Source

(S)-MeO-MOP: Optimal Application Scenarios

[2+2+2] Cycloaddition to Chiral Organosilanes

Based on the direct head-to-head evidence showing that (R)-MeO-MOP achieves 83% ee versus 14% ee with BINAP [1], the (S)-enantiomer of MeO-MOP should be preferentially procured for Rh-catalyzed asymmetric [2+2+2] cycloadditions targeting silicon-stereogenic products. This application is particularly relevant for pharmaceutical and materials research groups developing chiral organosilanes, where high enantiopurity is non-negotiable and BINAP provides no practical stereoselectivity.

Hydrosilylation of Terminal Alkenes to Chiral Alcohols

(S)-MeO-MOP is the ligand of choice for converting inexpensive terminal alkenes into chiral secondary alcohols with up to 97% ee and unusual 2-silyl regioselectivity [1]. Because bidentate phosphines such as BINAP are ineffective for this substrate class [2], (S)-MeO-MOP is the preferred procurement option for process chemistry groups developing asymmetric hydrosilylation routes to chiral alcohol intermediates.

Allylic Ester Reduction to Chiral Olefins

For research programs requiring the conversion of racemic allylic esters to enantioenriched olefins, (S)-MeO-MOP–Pd catalyst systems have demonstrated up to 93% ee with formic acid as the terminal reductant [1]. Generic substitution with a bidentate ligand such as BINAP in this reaction class yields low activity and poor selectivity, making (S)-MeO-MOP an essential procurement item for medicinal chemistry groups employing this transformation in API synthesis.

η¹-Coordination Mode for Catalyst Design

For academic and industrial groups studying hemilabile ligand behavior, (S)-MeO-MOP provides a well-characterized η¹-C–Pd coordination mode that is distinct from the η²-binding of H-MOP [1]. This knowledge enables rational catalyst design and should inform procurement when the research objective is to systematically probe the effect of 2′-substitution on catalytic performance.

Application

Selection Property

Validation Focus

Asymmetric [2+2+2] cycloaddition (Rh)

Monodentate hemilabile coordination

Enantioselectivity for silicon-stereogenic products

Hydrosilylation of terminal alkenes (Pd)

Unusual 2-silyl regioselectivity profile

Regioselectivity and ee in chiral alcohol synthesis

Asymmetric allylic ester reduction (Pd)

π-Allyl pathway compatibility

Enantioselectivity with formic acid reductant

Hemilabile ligand behavior studies

Characterized η¹-C–Pd bonding mode

Coordination mode analysis by NMR

• [1] Shintani, R.; Otomo, H.; Ota, K.; Hayashi, T. Rhodium-Catalyzed Asymmetric Synthesis of Silicon-Stereogenic Silicon-Bridged Arylpyridinones. Chem. Sci. 2016, 7, 1205–1211. View Source
• [2] Hayashi, T. Asymmetric Hydrosilylation of Olefins Catalyzed by MOP-Palladium Complexes. Acta Chem. Scand. 1996, 50, 259–266. View Source
• [3] Hayashi, T. MOP: A Monodentate Chiral Phosphine Ligand for Catalytic Asymmetric Reactions. J. Synth. Org. Chem. Jpn. 1994, 52, 900–911. View Source
• [4] Kumar, P. G. A.; Dotta, P.; Hermatschweiler, R.; Pregosin, P. S.; Albinati, A.; Rizzato, S. Bonding in Palladium(II) and Platinum(II) Allyl MeO- and H-MOP Complexes. Subtle Differences via 13C NMR. Organometallics 2005, 24, 1306–1314. View Source